1-Cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C21H22N2OS/c24-21(23(18-10-11-18)13-12-19-8-4-14-25-19)22-15-17-7-3-6-16-5-1-2-9-20(16)17/h1-9,14,18H,10-13,15H2,(H,22,24)
• InChI Key: ZUYWHQDQKRZYKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCC2=CC=CS2)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol

Description

1-Cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, TAK-659, and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). In

Scientific Research Applications

Synthesis and Structural Studies

Research has shown interest in the synthesis and structural characterization of compounds with complex ring systems, such as the synthesis of compounds with the benz[h]imidazo[1,2‐c]quinazoline ring system, which involves ureas obtained from specific naphthalenecarbonitrile and isocyanate compounds undergoing double cyclization (J. Petridou-Fischer & E. P. Papadopoulos, 1984). This highlights the interest in exploring the structural dynamics and synthesis pathways of complex organic compounds for various applications.

Conformational Adjustments and Assembly

Conformational adjustments and the self-assembly of urea and thiourea-based assemblies have been extensively studied, demonstrating the intricate balance between intramolecular interactions and the formation of self-assembled structures (Nithi Phukan & J. Baruah, 2016). Such studies are crucial for understanding the chemical behavior and potential applications of urea derivatives in materials science and nanotechnology.

Polymorphism and Chemical Interactions

The exploration of polymorphism and chemical interactions in compounds related to 1-Cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea is evident in studies focused on the synthesis and characterization of novel pyridine and naphthyridine derivatives, revealing insights into the dimerization reactions and chemical properties of these compounds (F. M. Abdelrazek et al., 2010). Understanding these interactions is fundamental for developing new materials and pharmaceuticals.

Applications in Material Science and Luminescence

Research into the assemblies of salts of urea and thiourea derivatives, and the release of host from composites with calcium oxide, has implications for material science, showcasing the structural characterisation and photoluminescence properties of such compounds (J. Baruah & R. Brahma, 2023). This area of research is vital for the development of new luminescent materials and sensors.